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Compound of Interest

Compound Name: ML148

Cat. No.: B162746

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ML148's performance in inhibiting the 15-
hydroxyprostaglandin dehydrogenase (15-PGDH) enzyme against other known inhibitors. It
includes supporting experimental data, detailed methodologies for key validation experiments,
and visualizations of the relevant biological pathways and experimental workflows.

Introduction to 15-PGDH and its Inhibition

15-hydroxyprostaglandin dehydrogenase (15-PGDH) is the primary enzyme responsible for the
degradation of prostaglandins, which are crucial signaling molecules involved in a wide array of
physiological processes including inflammation, tissue repair, and cell growth.[1] By
catabolizing prostaglandins, particularly Prostaglandin E2 (PGEZ2), 15-PGDH acts as a negative
regulator of these pathways.[2] Consequently, inhibiting 15-PGDH can elevate local
prostaglandin concentrations, a strategy that has shown significant therapeutic promise in
promoting tissue regeneration and in cancer therapy.[1][3] ML148 is a potent and selective
small molecule inhibitor of 15-PGDH.[4]

Data Presentation: Comparative Inhibitor
Performance

The following table summarizes the quantitative data for ML148 and other notable 15-PGDH
inhibitors, providing a basis for comparison of their potency.
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Inhibitor

IC50 / Ki

Target

Notes

ML148

IC50: 56 nM[4]

15-PGDH

Potent and selective
inhibitor.[4]

SW033291

Ki: 0.1 nM[3][4]

15-PGDH

A tight-binding, high-
affinity inhibitor that
has demonstrated in
Vivo activity in mouse
models, increasing
PGE?2 levels in

various tissues.[2][3]

15-PGDH-IN-1

IC50: 3 nM[4]

15-PGDH

A potent and orally

active inhibitor.[4]

MF-DH-300

IC50: 1.6 nM[4]

15-PGDH

Blocks the binding of
15-PGDH to PGE2.[4]

HW201877

IC50: 3.6 nM[4]

15-PGDH

A potent and orally
active inhibitor with
demonstrated efficacy
in animal models of

tissue injury.[4]

15-PGDH-IN-2

IC50: 0.274 nM[4]

15-PGDH

A potent inhibitor with
potential applications
in hair loss and wound

healing research.[4]

15-epi-PGEL1

IC50: 170 pM[4]

15-PGDH

A non-competitive
inhibitor and a
stereoisomer of
PGEL.[4]

Signaling Pathway and Experimental Workflow

To understand the context of ML148's action, it is important to visualize the prostaglandin

signaling pathway and the experimental workflow for validating 15-PGDH inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

